1-(2,4-Difluorobenzyl)piperazine dihydrochloride

• IUPAC Name: 1-[(2,4-difluorophenyl)methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C11H14F2N2.2ClH/c12-10-2-1-9(11(13)7-10)8-15-5-3-14-4-6-15;;/h1-2,7,14H,3-6,8H2;2*1H
• InChI Key: VLXWMIIZTMVINP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC2=C(C=C(C=C2)F)F.Cl.Cl
• Molecular Formula: C11H16Cl2F2N2
• Molecular Weight: 285.16 g/mol
• CAS No.: 870841-98-8; 875673-24-8

Description

1-(2,4-Difluorobenzyl)piperazine dihydrochloride is a useful research compound. Its molecular formula is C11H16Cl2F2N2 and its molecular weight is 285.16. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6.2 g (19.85 mmol) of the title A compound, t-butyl 4-(2,4-difluorobenzyl)piperazine-1-carboxylate in 50 mL of DCM at 0° C. is added 15 mL of trifluoroacetic acid. The reaction mixture is warmed to RT and stirred for 1 h, and 10 mL of 1N aqueous sodium hydroxide (NaOH) are added. The mixture is extracted with 2×100 mL of DCM and the organic layer is washed with water, dried over anhydrous MgSO4 and evaporated to dryness in vacuo. The residue is dissolved in a mixture of DCM-Et2O and two equivalents of HCl in Et2O are added, the precipitate solid is collected by filtration and washed with acetone to afford 4-(2,4-difluorobenzyl)piperazine dihydrochloride as a white solid: m.p=237° C. LC/MS (M+1=213.1). 1H NMR (DMSO-d6, 400 MHz) δ 3.44 (m, 8H), 4.39 (s, 2H), 7.25 (dt, 1H, J=8.4 Hz and 1.6 Hz), 7.43 (dt, 1H, J=9.2 Hz and 2.0 Hz), 7.84 (dd, 1H, J=15.2 Hz and 8.4 Hz), 9.84 (br s, NH). Anal. calculated for (C11H14F2N2, 2HCl+0.25H2O) C, 45.61; H, 5.74; Cl, 24.48; F, 13.12; N, 9.67; O, 1.38. Found C, 45.56; H, 5.90; N, 9.68.